Cas no 2198845-84-8 (2-({1-[(Oxolan-2-yl)methyl]piperidin-4-yl}methoxy)-6-(trifluoromethyl)pyridine)

• Product Name: 2-({1-[(Oxolan-2-yl)methyl]piperidin-4-yl}methoxy)-6-(trifluoromethyl)pyridine
• CAS No: 2198845-84-8
• MF: C₁₇H₂₃F₃N₂O₂
• MW: 344.371935129166
• CID: 5466445
• Update Time: 2025-10-12

2-({1-[(Oxolan-2-yl)methyl]piperidin-4-yl}methoxy)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-({1-[(oxolan-2-yl)methyl]piperidin-4-yl}methoxy)-6-(trifluoromethyl)pyridine
• 2-[[1-(oxolan-2-ylmethyl)piperidin-4-yl]methoxy]-6-(trifluoromethyl)pyridine
• 2-({1-[(Oxolan-2-yl)methyl]piperidin-4-yl}methoxy)-6-(trifluoromethyl)pyridine

• Inchi： 1S/C17H23F3N2O2/c18-17(19,20)15-4-1-5-16(21-15)24-12-13-6-8-22(9-7-13)11-14-3-2-10-23-14/h1,4-5,13-14H,2-3,6-12H2
• InChI Key： OYUYSYHDLXSPID-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=N1)OCC1CCN(CC2CCCO2)CC1)(F)F

Computed Properties

• Exact Mass: 344.17116247 g/mol
• Monoisotopic Mass: 344.17116247 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 344.37
• XLogP3: 3.3
• Topological Polar Surface Area: 34.6

Additional information on 2-({1-[(Oxolan-2-yl)methyl]piperidin-4-yl}methoxy)-6-(trifluoromethyl)pyridine

Professional Introduction to Compound with CAS No. 2198845-84-8 and Product Name: 2-({1-[(Oxolan-2-yl)methyl]piperidin-4-yl}methoxy)-6-(trifluoromethyl)pyridine

The compound with the CAS number 2198845-84-8 and the product name 2-({1-[(Oxolan-2-yl)methyl]piperidin-4-yl}methoxy)-6-(trifluoromethyl)pyridine represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development. The intricate architecture of this molecule, featuring a piperidine ring and a trifluoromethyl substituent, makes it a promising candidate for further exploration in medicinal chemistry.

Recent studies have highlighted the importance of fluorinated pyridines in the development of novel pharmaceutical agents. The presence of a trifluoromethyl group in this compound enhances its metabolic stability and binding affinity, which are critical factors in drug design. Additionally, the oxolan moiety introduces a unique pharmacophore that may contribute to its interaction with biological targets. This combination of structural features positions the compound as a valuable asset in the quest for innovative therapeutic solutions.

In the realm of drug discovery, the synthesis and characterization of such complex molecules are essential steps toward understanding their pharmacological properties. The 1-(Oxolan-2-yl)methylpiperidine segment of the molecule suggests potential interactions with enzymes or receptors, which are pivotal in modulating biological pathways. Researchers have been particularly interested in exploring how modifications to this core structure can lead to improved efficacy and reduced side effects in therapeutic agents.

The methoxy group appended to the piperidine ring further diversifies the compound's chemical profile, offering opportunities for fine-tuning its pharmacokinetic properties. This modification can influence solubility, bioavailability, and overall metabolic fate, all of which are critical considerations in drug development. By leveraging computational modeling and experimental techniques, scientists aim to optimize these structural elements to achieve desired pharmacological outcomes.

Current research trends indicate that compounds incorporating fluoroaromatic rings are increasingly being explored for their potential in treating a wide range of diseases. The 6-(trifluoromethyl)pyridine moiety in this compound aligns with this trend, as trifluoromethylation is known to enhance binding interactions at the molecular level. This modification has been successfully employed in various drug classes, including antiviral and anticancer agents, demonstrating its versatility and utility.

The broader significance of this compound lies in its potential to serve as a scaffold for developing new drugs. By systematically modifying its structure, researchers can generate libraries of derivatives with tailored properties. Such an approach is particularly valuable in high-throughput screening programs, where large numbers of compounds are tested for biological activity. The ability to rapidly identify lead compounds is crucial for accelerating the drug discovery process.

From a synthetic chemistry perspective, the preparation of this compound presents unique challenges due to its complex framework. Advanced synthetic methodologies must be employed to construct the desired architecture accurately. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations play a pivotal role in assembling these intricate molecules. The success of these synthetic efforts directly impacts the availability of material for further pharmacological evaluation.

The biological activity of this compound is currently under investigation by multiple research groups aiming to uncover new therapeutic applications. Preliminary studies suggest that it may exhibit properties relevant to neurological disorders, inflammation, and other diseases characterized by aberrant molecular signaling. These findings underscore the importance of continued research into novel chemical entities like this one.

In conclusion, the compound with CAS No. 2198845-84-8 and the product name 2-({1-[(Oxolan-2-yl)methyl]piperidin-4-yl}methoxy)-6-(trifluoromethyl)pyridine represents a compelling example of how structural complexity can yield promising candidates for drug development. Its unique features—such as the oxolan ring, trifluoromethyl group, and methoxy-substituted piperidine—make it a rich target for medicinal chemists seeking to innovate in pharmaceutical research. As our understanding of molecular interactions advances, compounds like this one will continue to play a crucial role in shaping the future of medicine.